Cas no 1019106-03-6 (2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide)

2-Fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is a synthetic small-molecule compound featuring a benzamide core linked to a pyridazine-pyrazole scaffold. Its structure incorporates a fluorine substituent, enhancing binding affinity and metabolic stability. The compound demonstrates potential as a kinase inhibitor due to its ability to interact with ATP-binding sites, making it relevant in medicinal chemistry research. The pyrazole and pyridazine moieties contribute to its selectivity and potency in biological assays. Its well-defined synthetic route allows for scalable production, ensuring consistent purity and reproducibility. This compound is primarily utilized in preclinical studies for targeted therapeutic applications, particularly in oncology and inflammation research.
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide structure
1019106-03-6 structure
Product Name:2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
CAS No:1019106-03-6
MF:C21H17FN6O
MW:388.397686719894
CID:5924763
PubChem ID:25668499
Update Time:2025-05-24

2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
    • Benzamide, 2-fluoro-N-[4-[[6-(3-methyl-1H-pyrazol-1-yl)-3-pyridazinyl]amino]phenyl]-
    • F2320-0109
    • 2-fluoro-N-[4-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzamide
    • 2-fluoro-N-(4-((6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)benzamide
    • AKOS024638907
    • 1019106-03-6
    • Inchi: 1S/C21H17FN6O/c1-14-12-13-28(27-14)20-11-10-19(25-26-20)23-15-6-8-16(9-7-15)24-21(29)17-4-2-3-5-18(17)22/h2-13H,1H3,(H,23,25)(H,24,29)
    • InChI Key: BFOTYLLYXRYFIQ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(NC2=NN=C(N3C=CC(C)=N3)C=C2)C=C1)(=O)C1=CC=CC=C1F

Computed Properties

  • Exact Mass: 388.14478735g/mol
  • Monoisotopic Mass: 388.14478735g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 543
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 552.8±50.0 °C(Predicted)
  • pka: 12.15±0.70(Predicted)

2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2320-0109-2μmol
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019106-03-6 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2320-0109-5μmol
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019106-03-6 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2320-0109-10μmol
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019106-03-6 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2320-0109-20μmol
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019106-03-6 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2320-0109-1mg
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019106-03-6 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2320-0109-2mg
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019106-03-6 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2320-0109-3mg
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019106-03-6 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2320-0109-4mg
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019106-03-6 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2320-0109-5mg
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019106-03-6 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2320-0109-10mg
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019106-03-6 90%+
10mg
$79.0 2023-05-16

Additional information on 2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

Introduction to Compound with CAS No. 1019106-03-6 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 1019106-03-6 is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical research. Its chemical structure, characterized by a unique arrangement of functional groups, makes it a promising candidate for various therapeutic applications. The product name, 2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide, provides a detailed insight into its molecular composition and potential biological activities.

This compound belongs to a class of molecules that exhibit potent pharmacological properties. The presence of a fluoro group in its structure enhances its metabolic stability and bioavailability, making it an attractive candidate for drug development. Additionally, the nitrogen-rich heterocyclic rings, such as the pyrazole and pyridazine moieties, contribute to its binding affinity and specificity towards various biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in the design of novel therapeutic agents. The fluoro group in 2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide plays a crucial role in modulating its pharmacokinetic profile. Studies have shown that fluorine atoms can significantly improve the lipophilicity and metabolic stability of drug candidates, thereby enhancing their efficacy and reducing side effects.

The benzamide moiety in this compound is another key feature that contributes to its potential therapeutic applications. Benzamides are known for their ability to interact with biological receptors and enzymes, making them valuable scaffolds for drug design. The specific arrangement of atoms in this compound's structure allows it to bind effectively to target proteins, which is essential for achieving the desired pharmacological effects.

In the realm of oncology research, compounds like 2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide have shown promise as inhibitors of key enzymes involved in cancer cell proliferation. The pyrazole and pyridazine rings are particularly important in this context, as they can interact with ATP-binding sites on cancer-related enzymes, thereby disrupting their function. This mechanism of action has been validated through various preclinical studies, which have demonstrated the compound's ability to inhibit tumor growth and induce apoptosis in cancer cells.

The amino group attached to the phenyl ring further enhances the compound's potential as a therapeutic agent. This group can form hydrogen bonds with polar residues on target proteins, increasing the binding affinity and selectivity of the compound. Such interactions are crucial for achieving high efficacy while minimizing off-target effects.

Moreover, the 3-methyl substituent on the pyrazole ring adds another layer of complexity to the compound's structure. This methyl group can influence the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. By fine-tuning these structural features, researchers can optimize the compound's pharmacological properties for specific therapeutic applications.

Recent studies have also explored the potential of this compound in treating inflammatory diseases. The ability of benzamides to modulate inflammatory pathways has been well-documented, and compounds like 2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide have shown promise in reducing inflammation and alleviating symptoms associated with chronic inflammatory conditions.

The combination of these structural features makes 2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide a versatile molecule with broad therapeutic potential. Its ability to interact with multiple biological targets suggests that it could be developed into a multi-target drug candidate, addressing various diseases simultaneously.

In conclusion, compounds like those represented by CAS number 1019106-03-6 represent a significant advancement in pharmaceutical research. Their unique structural features and potent pharmacological properties make them valuable tools for developing new therapeutic agents. As research continues to uncover new applications for these compounds, their potential impact on human health is likely to grow significantly.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.